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Compound of Interest

Compound Name: Methyl behenate

Cat. No.: B033397 Get Quote

Essential Safety and Handling Guide for Methyl
Behenate
This guide provides immediate safety, operational, and disposal protocols for handling Methyl
behenate in a laboratory setting. It is designed for researchers, scientists, and drug

development professionals to ensure safe and efficient use of this compound.

Hazard Assessment and Safety Precautions
Methyl behenate is a fatty acid methyl ester. While many suppliers classify it as a non-

hazardous substance, some safety data sheets (SDS) indicate potential hazards. It is prudent

to handle it with care, acknowledging the following potential risks:

Acute Oral Toxicity: May be harmful if swallowed.[1]

Skin Irritation: May cause skin irritation upon prolonged contact.[1]

Eye Irritation: May cause serious eye irritation.[1]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1]

Due to these potential hazards, appropriate personal protective equipment (PPE) and handling

procedures are essential.
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Physical and Chemical Properties
A summary of key quantitative data for Methyl behenate is presented below.

Property Value

CAS Number 929-77-1

Molecular Formula C₂₃H₄₆O₂

Molecular Weight 354.62 g/mol

Appearance White solid (powder/needles)

Melting Point 54-56 °C (129.2-132.8 °F)[2]

Flash Point 110 °C (230 °F)[2]

Solubility Insoluble in water

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps for the safe handling of Methyl behenate in the laboratory.

Preparation and Engineering Controls
Ventilation: Work in a well-ventilated area. For procedures that may generate dust, use a

chemical fume hood.

Designated Area: Designate a specific area for handling Methyl behenate.

Emergency Equipment: Ensure an eye wash station and safety shower are readily

accessible.

Personal Protective Equipment (PPE)
Eye Protection: Wear ANSI-approved safety glasses with side shields or chemical splash

goggles.[3]
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Hand Protection: Use nitrile gloves.[4] Inspect gloves for any tears or punctures before use

and replace them immediately if they become contaminated.

Body Protection: A standard laboratory coat should be worn to protect against skin contact.

[3] Ensure it is buttoned.

Footwear: Wear closed-toe shoes.

Respiratory Protection: If significant dust is expected and engineering controls are

insufficient, a NIOSH-approved respirator may be necessary.[4]

Handling and Use
Avoid Dust Formation: As a solid, handle Methyl behenate carefully to minimize the creation

of dust. Use a spatula to transfer the material.

Dispensing: When transferring from a container, tilt and rotate the bottle to control the

amount dispensed rather than inserting a spatula, which can cause contamination.[5]

Container Management: Keep the container tightly closed when not in use.[6]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn. Do not eat, drink, or smoke in the handling area.

Storage
Container: Store in a tightly sealed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[7]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[1]

Disposal Plan
As Methyl behenate is generally considered non-hazardous, disposal is straightforward but

must be done responsibly.
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Waste Characterization
Confirm with your institution's Environmental Health and Safety (EHS) department regarding

their specific classification of Methyl behenate waste.

Solid Waste Disposal
Uncontaminated Methyl Behenate: If permitted by local regulations and your institution's

policies, small quantities of uncontaminated solid Methyl behenate may be disposed of in

the regular trash.[8][9]

Contaminated Labware: Dispose of items grossly contaminated with Methyl behenate (e.g.,

weighing paper, gloves, paper towels) in a designated solid waste container.

Empty Container Disposal
Decontamination: Ensure the container is "RCRA empty" by removing all contents.

Label Defacing: Deface or remove the original label to prevent misidentification.[9]

Disposal: Dispose of the empty container in the regular trash or recycling, in accordance with

your facility's procedures.

Spill Cleanup
Minor Spills: For small spills, sweep up the solid material, taking care not to generate dust.

Place the spilled material in a labeled container for disposal.

Decontamination: Clean the spill area with soap and water.

Reporting: Report any significant spills to your supervisor and EHS department.

Workflow for Safe Handling of Methyl Behenate
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Caption: Workflow for the safe handling of Methyl behenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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